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Compound of Interest

Compound Name: Zolazepam

Cat. No.: B1684422

Introduction

This document provides detailed protocols for the reconstitution, storage, and handling of
Telazol® (a combination of tiletamine hydrochloride and zolazepam hydrochloride) for use in
research settings. Telazol® is a non-narcotic, non-barbiturate injectable anesthetic agent
commonly used for anesthesia and restraint in various animal models. Adherence to these
guidelines is crucial for ensuring the efficacy of the agent, the safety of research animals, and
the integrity of experimental outcomes.

Materials and Equipment

 Vial of Telazol® (lyophilized powder)

o Sterile Water for Injection, USP

 Sterile syringes (5 mL and other sizes as needed for dosing)

» Sterile needles (e.g., 20-22 gauge)

e 70% ethanol or other appropriate disinfectant

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

 Light-protective storage containers (optional, for aliquots)
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Refrigerator (2-8°C)

Freezer (-20°C, for extended storage of aliquots, if validated by internal lab protocols)

Reconstitution Protocol

The standard reconstitution of Telazol® should be performed under aseptic conditions to

prevent contamination.

Standard Reconstitution with Sterile Water

Preparation: Before starting, inspect the Telazol® vial to ensure the seal is intact and the
lyophilized powder is present. Disinfect the rubber stopper of both the Telazol® vial and the
sterile water vial with 70% ethanol.

Reconstitution: Using a sterile 5 mL syringe, draw 5 mL of Sterile Water for Injection, USP.
Inject the 5 mL of sterile water into the Telazol® vial.

Dissolution: Gently agitate the vial until the powder is completely dissolved.[1][2][3][4][5] The
resulting solution will be clear and may range in color from colorless to light amber.

Final Concentration: This procedure yields a solution with a total concentration of 100
mg/mL, containing 50 mg/mL of tiletamine and 50 mg/mL of zolazepam.

Labeling: Clearly label the reconstituted vial with the date of reconstitution, the final
concentration (100 mg/mL), and the new expiration date based on the storage conditions.

Alternative Reconstitution for Specific Research
Protocols

In some research protocols, particularly for anesthesia in specific animal models like pigs or for

creating anesthetic cocktails, Telazol® may be reconstituted with other sterile injectable

solutions instead of sterile water.

Example with Xylazine (for swine): For pigs, Telazol® powder can be reconstituted with 5 mL
of xylazine (20 mg/mL or 100 mg/mL depending on the pig's weight) instead of sterile water.
This creates a combination anesthetic.
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» Example with Butorphanol and Dexmedetomidine (TTDex): For use in shelter medicine
research, Telazol® can be reconstituted with a mixture of 2.5 mL of butorphanol (10 mg/mL)
and 2.5 mL of dexmedetomidine (0.5 mg/mL).

Note: When using alternative diluents, the stability of the resulting solution may differ from the
manufacturer's specifications for water-reconstituted Telazol®. Researchers should consult
relevant literature or perform their own stability studies for these custom preparations. The
TTDex combination has been noted to be storable at room temperature for up to 3 months
based on clinical experience.

Storage of Reconstituted Telazol®

Proper storage of reconstituted Telazol® is critical to maintain its potency and sterility.

Short-Term and Long-Term Storage

 Room Temperature Storage: Reconstituted Telazol® can be stored at a controlled room
temperature of 20° to 25°C (68° to 77°F). Under these conditions, the solution should be
discarded after 7 days.

o Refrigerated Storage: For longer-term storage, the reconstituted solution should be kept in a
refrigerator at 2°C to 8°C. When refrigerated, the solution is stable for up to 56 days. Some
sources for a similar product, Zoletil™, suggest a shorter refrigerated stability of 14 days, so
it is crucial to follow the manufacturer's guidelines for the specific product being used.

Aliguoting for Multiple Experiments

To avoid repeated puncture of the vial stopper, which can increase the risk of contamination, it
Is good practice to divide the reconstituted solution into smaller, single-use aliquots in sterile,
light-protected tubes.

 After reconstitution, use sterile syringes to draw up the desired aliquot volumes.
o Dispense into sterile, properly labeled tubes (e.g., cryovials).

o Store the aliquots under the appropriate conditions (refrigerated or frozen, if validated).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 When an aliquot is needed, thaw it to room temperature and use it immediately. Do not
refreeze thawed aliquots.

Data Summary Tables

Table 1: Reconstitution Parameters

Parameter Value

Diluent Sterile Water for Injection, USP
Diluent Volume 5mL

Final Total Concentration 100 mg/mL

Tiletamine Concentration 50 mg/mL

Zolazepam Concentration 50 mg/mL

Table 2: Storage Conditions and Stability of Reconstituted Telazol®

Storage Condition Temperature Stability Period
Room Temperature 20° to 25°C (68° to 77°F) 7 days
Refrigerated 2°Cto 8°C 56 days

Experimental Workflows and Diagrams
Standard Reconstitution and Storage Workflow
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Diagram 1: Standard Reconstitution and Storage Workflow for Telazol®

Click to download full resolution via product page

Caption: Workflow for the standard reconstitution and storage of Telazol®.
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Decision Logic for Telazol® Storage

Telazol® Reconstituted

Intended use within 7 days?

Store at Room Temperature Store Refrigerated
(20-25°C) (2-8°C)

Discard after 7 days Discard after 56 days

Diagram 2: Decision Logic for Storing Reconstituted Telazol®

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate storage condition for reconstituted
Telazol®.

Safety Precautions

» Telazol® is a Schedule Il controlled substance in the United States and requires special
handling, storage, and record-keeping in compliance with DEA regulations.

» Always wear appropriate PPE, including gloves and safety glasses, when handling Telazol®.
 In case of accidental exposure, seek immediate medical attention.

» Facilities for maintaining a patent airway, artificial ventilation, and oxygen supplementation
should be available when using Telazol® for anesthesia.

» Respiratory depression may occur, especially at high doses.
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» Use with caution in animals with pre-existing renal, cardiac, or pulmonary dysfunction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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